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For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of Atto 635 for
Live-Cell Imaging

In the dynamic field of cellular biology, the ability to visualize and track specific molecules within
living cells is paramount to understanding complex biological processes. Atto 635, a fluorescent
dye belonging to the Atto family of labels, has emerged as a powerful tool for live-cell imaging.
Its favorable photophysical properties, particularly in the far-red spectral region, offer significant
advantages for researchers, minimizing cellular autofluorescence and reducing phototoxicity,
which are critical considerations for maintaining cell health and obtaining high-quality imaging
data.[1] This guide, designed for researchers, scientists, and drug development professionals,
provides an in-depth exploration of Atto 635 N-hydroxysuccinimidyl (NHS) ester, from its
fundamental chemical principles to detailed protocols for its application in advanced live-cell
imaging techniques.

Atto 635 NHS ester is an amine-reactive fluorescent probe that enables the covalent labeling
of biomolecules, such as proteins and antibodies, through the formation of a stable amide
bond.[2] This robust conjugation chemistry, coupled with the exceptional brightness and
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photostability of the Atto 635 fluorophore, makes it an ideal candidate for a wide range of
applications, including immunofluorescence, confocal microscopy, and cutting-edge super-
resolution microscopy techniques like STED and dSTORM.[3][4][5]

The Chemistry of lllumination: Understanding NHS
Ester Conjugation

The specific and efficient labeling of target biomolecules is the cornerstone of successful
fluorescence imaging. Atto 635 NHS ester facilitates this by reacting with primary aliphatic
amine groups (-NH2) present on proteins, most notably the e-amino group of lysine residues
and the N-terminal a-amino group.[2]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The unprotonated
primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This
leads to the formation of a tetrahedral intermediate, which then collapses, releasing N-
hydroxysuccinimide (NHS) as a leaving group and forming a highly stable amide bond between
the Atto 635 dye and the target molecule.

Click to download full resolution via product page

A critical parameter governing the efficiency of this reaction is the pH of the buffer. The optimal
pH range for NHS ester coupling is between 8.0 and 9.0.[6] At this slightly alkaline pH, a
significant portion of the primary amines are deprotonated and thus, highly reactive towards the
NHS ester. However, a competing hydrolysis reaction, where the NHS ester reacts with water,
also increases with pH. Therefore, maintaining a pH around 8.3 is a widely accepted
compromise to maximize labeling efficiency while minimizing dye inactivation.[6]

Photophysical Properties of Atto 635

The performance of a fluorophore in imaging applications is dictated by its photophysical
properties. Atto 635 exhibits a compelling profile for live-cell imaging, characterized by strong
absorption, high fluorescence quantum yield, and excellent photostability.[3]
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Property Value Source(s)
Excitation Maximum (Aex) 630 - 635 nm [21[71[8]
Emission Maximum (Aem) 650 - 652 nm [718]

Molar Extinction Coefficient () ~100,000 - 130,000 M~tcmt [819]

Fluorescence Quantum Yield

~0.64 9
®) 4]

Fluorescence Lifetime (1) ~3.3ns [9]

Note: The exact photophysical values may vary slightly depending on the solvent and
conjugation partner.

The excitation and emission spectra in the far-red region are particularly advantageous as they
significantly reduce the interference from cellular autofluorescence, which is typically more
prominent in the blue and green spectral regions.[1] This leads to a higher signal-to-noise ratio
and clearer images. Furthermore, the use of longer wavelength excitation light is less energetic
and therefore less damaging to living cells, a crucial factor for long-term imaging experiments.

Experimental Protocols

Part 1: Labeling of Proteins/Antibodies with Atto 635
NHS Ester

This protocol provides a general procedure for the covalent labeling of proteins, such as
antibodies, with Atto 635 NHS ester. Optimization may be required for specific proteins and
desired degrees of labeling.

Materials:
» Protein/antibody solution (2-10 mg/mL in an amine-free buffer like PBS)
o Atto 635 NHS ester

¢ Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSOQO)
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e Labeling Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3
o Purification column (e.g., Sephadex G-25)

o Storage buffer (e.g., PBS with 0.02% sodium azide)
Procedure:

e Protein Preparation:

o Ensure the protein solution is free of amine-containing buffers (e.qg., Tris) and stabilizers
(e.g., BSA). If necessary, dialyze the protein against 1X PBS.

o Adjust the protein concentration to 2-10 mg/mL in the labeling buffer.
e Dye Preparation:

o Immediately before use, prepare a 10 mg/mL stock solution of Atto 635 NHS ester in
anhydrous DMF or DMSO.[6] Vortex briefly to ensure complete dissolution.

o Conjugation Reaction:

o Calculate the required volume of the Atto 635 NHS ester stock solution. A 10- to 20-fold
molar excess of the dye to the protein is a good starting point for optimization.

o Slowly add the dye solution to the protein solution while gently stirring or vortexing.
o Incubate the reaction mixture for 1 hour at room temperature, protected from light.
 Purification of the Conjugate:

o Separate the labeled protein from the unreacted dye and byproducts using a gel filtration
column (e.g., Sephadex G-25) pre-equilibrated with your desired storage buffer.[10]

o The first colored band to elute from the column is the Atto 635-labeled protein. The free
dye will elute as a second, slower-moving band.

o Determination of Degree of Labeling (DOL) (Optional):
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o Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the
absorbance maximum of Atto 635 (~635 nm).

o Calculate the protein concentration and the dye concentration using the Beer-Lambert law
(A = ecl), correcting for the dye's absorbance at 280 nm. The DOL is the molar ratio of the
dye to the protein.

e Storage:

o Store the purified conjugate at 4°C for short-term storage or in aliquots at -20°C for long-
term storage.[6] Protect from light.

Click to download full resolution via product page

Part 2: Live-Cell Imaging with Atto 635-Labeled
Antibodies

This protocol outlines a general procedure for immunofluorescent staining of live cells using
antibodies conjugated to Atto 635.

Materials:

Live cells cultured on glass-bottom dishes or chamber slides

Atto 635-labeled primary or secondary antibody

Live-cell imaging medium (e.g., phenol red-free medium)

Washing buffer (e.g., warm PBS or HBSS)

Fluorescence microscope equipped for far-red imaging
Procedure:

o Cell Preparation:
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o Seed cells on a suitable imaging vessel and allow them to adhere and grow to the desired
confluency.

» Antibody Incubation:

o Dilute the Atto 635-labeled antibody to the predetermined optimal concentration in warm
live-cell imaging medium.

o Remove the culture medium from the cells and gently wash once with warm washing
buffer.

o Add the antibody solution to the cells and incubate for the optimized time and temperature
(e.g., 30-60 minutes at 37°C). Protect from light.

e Washing:

o Remove the antibody solution and wash the cells 2-3 times with warm washing buffer to
remove unbound antibodies and reduce background fluorescence.[11]

e Imaging:
o Replace the washing buffer with fresh, pre-warmed live-cell imaging medium.

o Image the cells using a fluorescence microscope equipped with appropriate filters for Atto
635 (e.g., excitation around 630-640 nm and emission around 650-700 nm).[2]

o Use the lowest possible laser power and exposure time to minimize phototoxicity and
photobleaching, especially for time-lapse imaging.[11]

Advanced Applications: Super-Resolution
Microscopy

The exceptional photostability and brightness of Atto 635 make it a valuable tool for super-
resolution microscopy techniques that overcome the diffraction limit of light, enabling
visualization of cellular structures with unprecedented detail.[4]
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BENGHE

o Stimulated Emission Depletion (STED) Microscopy: STED microscopy achieves super-
resolution by using a second, donut-shaped laser beam to de-excite fluorophores at the
periphery of the excitation spot, effectively narrowing the point-spread function.[4] Atto 635 is
well-suited for STED, with a recommended depletion wavelength around 750-780 nm.[12]

» Stochastic Optical Reconstruction Microscopy (STORM) / Direct STORM (dSTORM): These
techniques rely on the stochastic activation and localization of individual fluorophores. By
adding a specific imaging buffer containing a reducing agent, Atto 635 can be induced to
"blink," allowing for the precise localization of single molecules and the reconstruction of a
super-resolved image.[5]

Troubleshooting

Issue

Possible Cause Suggested Solution

- Incorrect pH of labeling
buffer- Hydrolyzed NHS ester-

Presence of amine-containing

- Verify pH is between 8.0-8.5-

Low Labeling Effici Prepare fresh dye stock
ow Labelin icienc
J Y solution- Ensure protein buffer

substances is amine-free

- Increase the number and

duration of wash steps[11]-
- Incomplete removal of ) )
) Include a blocking step (if
) ] ) unbound antibody- Non- ) o
High Background in Imaging N ] o compatible with live cells)-
specific antibody binding- N i
Utilize the far-red properties of
Cellular autofluorescence o
Atto 635 to minimize

autofluorescence[1]

- Optimize the dye-to-protein

Weak Fluorescent Signal

- Low degree of labeling-
Photobleaching- Incorrect

imaging settings

ratio during labeling- Reduce
laser power and exposure
time[11]- Use appropriate filter
sets for Atto 635[2]

Cell Death or Stress

- Phototoxicity- Toxicity of the

labeled conjugate

- Minimize light exposure[11]-
Use the lowest effective
concentration of the labeled

antibody
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Conclusion

Atto 635 NHS ester stands as a versatile and powerful reagent for researchers seeking to
unravel the intricacies of cellular function through live-cell imaging. Its far-red spectral
properties, combined with its high brightness and photostability, provide a distinct advantage in
minimizing background and phototoxicity, thereby enabling high-fidelity imaging of dynamic
processes within their native cellular context. From conventional fluorescence microscopy to
the demanding requirements of super-resolution techniques, Atto 635 offers a reliable and high-
performance solution for a broad spectrum of life science research and drug development
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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